Cas no 57167-43-8 (Xyloheptaose)

Xyloheptaose structure
Xyloheptaose structure
Product Name:Xyloheptaose
CAS No:57167-43-8
MF:C35H58O29
MW:942.817635059357
CID:5040202
Update Time:2023-08-25

Xyloheptaose Chemical and Physical Properties

Names and Identifiers

    • Xyloheptaose
    • (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxyoxane-3,4,5-triol
    • Inchi: 1S/C35H58O29/c36-8-1-53-30(23(45)15(8)37)60-10-3-55-32(25(47)17(10)39)62-12-5-57-34(27(49)19(12)41)64-14-7-58-35(28(50)21(14)43)63-13-6-56-33(26(48)20(13)42)61-11-4-54-31(24(46)18(11)40)59-9-2-52-29(51)22(44)16(9)38/h8-51H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17+,18+,19+,20+,21+,22-,23-,24-,25-,26-,27-,28-,29?,30+,31+,32+,33+,34+,35+/m1/s1
    • InChI Key: SJTMIWYDZIBBRA-MOXQKMHFSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)O)O)O)[C@@H]1CO[C@H]([C@@H]([C@H]1O)O)O[C@@H]1CO[C@H]([C@@H]([C@H]1O)O)O[C@@H]1COC([C@@H]([C@H]1O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 29
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 12
  • Complexity: 1460
  • XLogP3: -11.7
  • Topological Polar Surface Area: 444

Xyloheptaose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
X750425-2.5mg
Xyloheptaose
57167-43-8
2.5mg
$345.00 2023-05-17
TRC
X750425-5mg
Xyloheptaose
57167-43-8
5mg
$661.00 2023-05-17
TRC
X750425-10mg
Xyloheptaose
57167-43-8
10mg
$ 800.00 2023-09-05
TRC
X750425-25mg
Xyloheptaose
57167-43-8
25mg
$2738.00 2023-05-17
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd